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The genera Cassia and Senna, both belonging to the Fabaceae family, were once classified
under the single genus Cassia. However, significant taxonomic revisions, supported by
morphological and anatomical evidence, have led to their separation into distinct genera.[1][2]
The micromorphological characteristics of the leaf epidermis provide a powerful tool for their
accurate identification and differentiation, which is crucial for taxonomic studies,
pharmacognosy, and quality control of plant-based drugs.[3][4] Leaf epidermal features such as
stomatal type and index, trichome morphology, and epidermal cell shape are often stable and
species-specific, offering valuable diagnostic characters.[5]

This guide provides a comparative analysis of the leaf epidermal characters of Cassia and
Senna, supported by experimental data and detailed protocols to aid in their distinction.

Comparative Analysis of Leaf Epidermal Characters

The leaf epidermis in Cassia and Senna exhibits several distinguishing features that are
taxonomically significant. These characters can be used to justify the separation of the two
genera.

Epidermal Cells
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e Shape: In the genus Cassia, epidermal cells are typically rectangular to square, and
sometimes polygonal to oval. In contrast, Senna species predominantly feature irregularly
shaped epidermal cells, though they can sometimes be polygonal or elongated.

o Size:Cassia species tend to have smaller epidermal cells compared to Senna. For example,
the length of epidermal cells in Cassia can range from 12.5 to 40 um, whereas in Senna the
range is broader, from 25 to 80 pum.

» Anticlinal Walls: The pattern of the anticlinal walls (the walls perpendicular to the surface) is
a key diagnostic feature. In Cassia, these walls are generally straight to undulate. In Senna,
the pattern is more varied; it is often straight with some undulation, but can be deeply
sinuous in certain species, such as S. hirsuta.

Stomata

« Distribution: A primary distinguishing characteristic is the distribution of stomata. Cassia
species are generally hypostomatic, meaning stomata are present only on the abaxial
(lower) surface of the leaf. Conversely, Senna species are typically amphistomatic, with
stomata found on both the adaxial (upper) and abaxial surfaces.

o Type: The most common type of stomata in both genera is paracytic, where each guard cell
is accompanied by one or more subsidiary cells parallel to its long axis. However, other types
have been observed. Anomocytic stomata have been noted in some Senna species, and
anisocytic stomata can also be found. S. artemisioides has been reported to possess
actinocytic stomata.

o Stomatal Index (Sl): The stomatal index, a ratio of the number of stomata to the total number
of epidermal cells in a given area, is a highly constant and useful character for species
delimitation. The Sl varies significantly between species within each genus. For instance, in
one study, the Sl on the abaxial surface of Cassia fistula was 25-33.9%, while in Cassia
siberiana it was 9.6-16.7%. In the Senna genus, the abaxial Sl for S. occidentalis was 24.2-
34.1%, whereas for S. obtusifolia it was 18.2-22.9%.

Trichomes (Hairs)

o Presence and Type: The presence, absence, and type of trichomes are valuable for
differentiating species. Both glandular and non-glandular trichomes can be found. For
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example, S. hirsuta possesses both glandular (stalked with a globular head) and long, non-
glandular, multicellular, uniseriate trichomes. Other species may be glabrous (lacking
trichomes). The relative abundance of trichomes can also be a distinguishing feature.

Data Presentation

The following tables summarize key quantitative leaf epidermal characters for representative
species of Cassia and Senna, compiled from various studies.

Table 1: Comparison of General Leaf Epidermal Characters

Character

Genus Cassia

Genus Senna

Epidermal Cell Shape

Rectangular to square,

sometimes polygonal

Mostly irregular, sometimes

polygonal or elongated

Anticlinal Wall Pattern

Generally straight to undulate

Mostly straight with few
undulations; can be deeply

sinuous

Stomatal Distribution

Hypostomatic (stomata on

lower surface only)

Amphistomatic (stomata on

both surfaces)

Predominant Stomata Type

Paracytic

Paracytic

Other Stomata Types

Less common

Anomocytic, Anisocytic,
Actinocytic, Tetracytic

observed in some species

Table 2: Quantitative Data on Adaxial (Upper) Leaf Surface
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Epidermal Cell

Guard Cell Area

Species Stomatal Index (%)
Length (um) (hm?)
o Absent
Cassia fistula 15-40 , Absent
(Hypostomatic)
o Absent
Cassia siberiana 12.5-40 ) Absent
(Hypostomatic)
Senna alata 25-50 7.0-10.3 117.8 - 147.3
Senna hirsuta 35-80 7.7-13.2 196.4 - 216.0
Senna occidentalis 42.5-67.5 18.9-22.9 117.8-196.4

Data compiled from Saheed & llloh (2010).

Table 3: Quantitative Data on Abaxial (Lower) Leaf Surface

Epidermal Cell

Guard Cell Area

Species Stomatal Index (%)

Length (um) (hm?)
Cassia fistula 25-50 25.0-33.9 68.7 - 107.9
Cassia siberiana 25-50 9.6 -16.7 98.2-157.1
Senna alata 30-75 25.0 - 28.6 73.6 -147.3
Senna obtusifolia 37.5-80 18.2-22.8 58.9 - 132.5
Senna occidentalis 37.5-90 24.2-34.1 103.1-294.5

Data compiled from Saheed & llloh (2010).

Experimental Protocols

The following protocol outlines the standard procedure for the microscopic examination of leaf

epidermal characters.

Methodology for Leaf Epidermal Peel Preparation and Analysis
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» Sample Collection: Collect fresh, mature leaves from the desired Cassia or Senna species.
For comparative studies, ensure leaves are of a similar age and collected from the same
position on the plant.

o Rehydration (for dried material): If using herbarium specimens, rehydrate the leaf fragments
by boiling them in water for 10-15 minutes until they are soft and pliable.

e Maceration:
o Place a small fragment (approx. 5x5 mm) of the leaf in a test tube.

o Add concentrated nitric acid (HNOs) and heat gently for 1-2 minutes. This process
separates the cuticle and epidermis from the underlying mesophyll tissue.

o Carefully decant the acid and wash the fragment thoroughly with water several times to
remove all traces of acid.

e Epidermal Peeling:
o Place the macerated leaf fragment on a clean glass slide with a drop of water.

o Using fine-tipped forceps and a dissecting needle, gently scrape away the mesophyll
tissue, leaving the thin, translucent epidermal layers.

o Carefully separate the adaxial (upper) and abaxial (lower) epidermal peels.
e Staining:

o Place a drop of Safranin stain on the epidermal peel for 1-2 minutes. This will stain the cell
walls and nuclei, making them more visible.

o Gently wash off the excess stain with a few drops of water.
e Mounting:
o Add a drop of glycerin to the slide to prevent the peel from drying out.

o Carefully lower a coverslip over the peel, avoiding air bubbles.
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e Microscopic Examination:

o Observe the prepared slide under a light microscope at various magnifications (100x,
400x).

o Examine and record the following characters for both adaxial and abaxial surfaces:

Shape and arrangement of epidermal cells.

Pattern of anticlinal walls (straight, curved, sinuous).

Presence, type, and distribution of stomata.

Presence, type (glandular/non-glandular), and structure of trichomes.
e Quantitative Analysis:
o Use an ocular micrometer to measure the dimensions of epidermal cells and guard cells.

o To calculate the Stomatal Index (Sl), use the formula: SI =[S/ (E + S)] x 100 Where 'S’ is
the number of stomata per unit area and 'E' is the number of epidermal cells in the same
unit area.

Visualization of Experimental Workflow

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sample Preparation

Collect Fresh Leaf Material

Cut 5x5mm piece

Macerate Leaf Fragment

(Nitric Acid)

Separate Adaxial & Abaxial
Epidermal Peels

Microscop.
\J

¢ Analysis

Stain with Safranin

Observe under Microscope
(100x, 400x)

Data Collection & Analysis

\ T
Measure Quantitative Data: Recor(_j g;?lsltﬁgvg Lictizs
- Cell Dimensions P
- Guard Cell Area - Wall Pattern
- Stomata/Trichome Type

i

Calculate Stomatal Index (SI)

Outcome

Comparative Analysis of

Cassia vs. Senna

Click to download full resolution via product page

Caption: Workflow for the analysis of leaf epidermal characters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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